Cas no 2172455-95-5 (5-(2-fluoro-3-methoxyphenyl)-2-(trifluoromethyl)pyrimidine)

• Product Name: 5-(2-fluoro-3-methoxyphenyl)-2-(trifluoromethyl)pyrimidine
• CAS No: 2172455-95-5
• MF: C₁₂H₈F₄N₂O
• MW: 272.198336601257
• CID: 6212520
• PubChem ID: 165495118
• Update Time: 2025-06-15

5-(2-fluoro-3-methoxyphenyl)-2-(trifluoromethyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-(2-fluoro-3-methoxyphenyl)-2-(trifluoromethyl)pyrimidine
• 2172455-95-5
• EN300-1586985

• Inchi： 1S/C12H8F4N2O/c1-19-9-4-2-3-8(10(9)13)7-5-17-11(18-6-7)12(14,15)16/h2-6H,1H3
• InChI Key： RHODETSSSAFHQB-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C1=CN=C(C(F)(F)F)N=C1)OC

Computed Properties

• Exact Mass: 272.05727553g/mol
• Monoisotopic Mass: 272.05727553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 35Ų

Additional information on 5-(2-fluoro-3-methoxyphenyl)-2-(trifluoromethyl)pyrimidine

Comprehensive Overview of 5-(2-fluoro-3-methoxyphenyl)-2-(trifluoromethyl)pyrimidine (CAS No. 2172455-95-5)

The compound 5-(2-fluoro-3-methoxyphenyl)-2-(trifluoromethyl)pyrimidine (CAS No. 2172455-95-5) is a highly specialized pyrimidine derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the fluoro and trifluoromethyl substituents, make it a valuable intermediate for the development of novel bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological targets with high specificity.

In recent years, the demand for fluorinated pyrimidines has surged due to their enhanced metabolic stability and bioavailability. The presence of the trifluoromethyl group in 5-(2-fluoro-3-methoxyphenyl)-2-(trifluoromethyl)pyrimidine is a key factor driving its utility in medicinal chemistry. This group is known to improve lipophilicity and binding affinity, making it a popular choice for designing kinase inhibitors and other therapeutic agents. Additionally, the methoxyphenyl moiety contributes to the compound's versatility, enabling its use in diverse synthetic pathways.

The synthesis of 5-(2-fluoro-3-methoxyphenyl)-2-(trifluoromethyl)pyrimidine involves multi-step organic reactions, often starting from commercially available precursors. Advanced techniques such as palladium-catalyzed cross-coupling and nucleophilic aromatic substitution are commonly employed to achieve high yields and purity. The compound's CAS No. 2172455-95-5 serves as a unique identifier, facilitating its procurement and regulatory compliance in global markets.

From an industrial perspective, 5-(2-fluoro-3-methoxyphenyl)-2-(trifluoromethyl)pyrimidine is increasingly being explored for its role in agrochemical formulations. Its structural attributes align with the growing trend of developing eco-friendly pesticides with reduced environmental impact. The fluoro and trifluoromethyl groups enhance the compound's efficacy against pest resistance, addressing a critical challenge in modern agriculture.

In the context of sustainability, researchers are investigating greener synthetic routes for 5-(2-fluoro-3-methoxyphenyl)-2-(trifluoromethyl)pyrimidine. Catalytic methods and solvent-free reactions are being optimized to minimize waste and energy consumption. This aligns with the broader industry shift toward green chemistry, a topic frequently searched by professionals seeking innovative solutions.

The compound's physicochemical properties, such as solubility and thermal stability, are also under scrutiny. These characteristics are crucial for formulating 5-(2-fluoro-3-methoxyphenyl)-2-(trifluoromethyl)pyrimidine into stable dosage forms or agrochemical products. Analytical techniques like HPLC and NMR are routinely used to ensure batch-to-batch consistency, a priority for quality-conscious manufacturers.

Looking ahead, 5-(2-fluoro-3-methoxyphenyl)-2-(trifluoromethyl)pyrimidine is poised to play a pivotal role in next-generation therapeutics and crop protection agents. Its compatibility with cutting-edge technologies, such as AI-driven drug design and precision agriculture, further amplifies its potential. As the scientific community continues to unravel its full capabilities, this compound remains a focal point of innovation and discovery.